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Compound of Interest

Compound Name: FR-190997

Cat. No.: B15570131 Get Quote

Introduction

FR-190997 is a nonpeptide, selective partial agonist for the bradykinin B2 receptor (B2R).[1][2]

Bradykinin stimulation of the B2R is known to activate oncogenic signaling pathways, such as

the ERK pathway, promoting cell growth.[2][3][4] Paradoxically, FR-190997 has demonstrated

potent antiproliferative activity in various cancer cell lines, particularly breast cancer.[2][5] This

unique characteristic makes FR-190997 a valuable tool for cancer research and drug

development.

The proposed mechanism for this antiproliferative effect involves a dual mode of action. Initially,

as an agonist, it stimulates the B2R, but this is followed by agonist-induced receptor

internalization and degradation. This process, combined with the sequestration of functional

intracellular B2 receptors, leads to the inhibition of endosomal signaling required for

proliferation.[2][3]

These application notes provide a summary of the reported in vitro efficacy of FR-190997 and a

detailed protocol for assessing its antiproliferative effects using a colorimetric cell proliferation

assay.

Data Presentation: In Vitro Efficacy of FR-190997
The following table summarizes the quantitative data on the biological activity of FR-190997 in

various human cell lines.
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Cell Line Assay Type Parameter Value Reference

MDA-MBA-231

(Breast Cancer)

Proliferation

Assay
IC₅₀ 0.08 µM (80 nM) [2][5][6]

MCF-7 (Breast

Cancer)

Proliferation

Assay
IC₅₀ 2.14 µM [2]

Human Ocular

Cells

Intracellular Ca²⁺

Mobilization
EC₅₀ 155 nM [1]

Human Ciliary

Muscle (h-CM)

Prostaglandin

Production
EC₅₀ 15-19 nM [1]

Human

Trabecular

Meshwork (h-

TM)

Prostaglandin

Production
EC₅₀ 15-19 nM [1]

Signaling Pathway and Proposed Mechanism of
Action
FR-190997 acts as a partial agonist at the Bradykinin B2 Receptor (B2R), a G-protein coupled

receptor (GPCR). Its binding initiates a signaling cascade that, paradoxically, results in an

antiproliferative outcome in cancer cells.
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Cell Membrane
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Preparation

Assay Execution

Data Analysis

1. Culture Cells
(e.g., MDA-MBA-231)

3. Seed Cells
in 96-well plate

2. Prepare FR-190997
Stock & Dilutions

4. Add FR-190997
(72h incubation)

5. Add Resazurin
(4h incubation)

6. Measure Fluorescence
(560nm ex / 590nm em)

7. Calculate % Inhibition
& Plot Dose-Response

8. Determine IC₅₀ Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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